Cas no 2418648-95-8 ((9H-fluoren-9-yl)methyl N-{3-iodo-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-{3-iodo-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate
• CAS No: 2418648-95-8
• MF: C₂₈H₃₀IN₃O₂
• MW: 567.461179256439
• CID: 5675821
• PubChem ID: 165774484
• Update Time: 2025-06-13

(9H-fluoren-9-yl)methyl N-{3-iodo-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-{3-iodo-2,6-dimethyl-5-[(piperazin-1-yl)methyl]phenyl}carbamate
• EN300-26630862
• 2418648-95-8
• (9H-fluoren-9-yl)methyl N-{3-iodo-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate

• Inchi： 1S/C28H30IN3O2/c1-18-20(16-32-13-11-30-12-14-32)15-26(29)19(2)27(18)31-28(33)34-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-10,15,25,30H,11-14,16-17H2,1-2H3,(H,31,33)
• InChI Key： LLYWBHNGGKMIEY-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(C(C)=C(C=1)CN1CCNCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 567.13827g/mol
• Monoisotopic Mass: 567.13827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 53.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-{3-iodo-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate

Comprehensive Overview of (9H-fluoren-9-yl)methyl N-{3-iodo-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate (CAS No. 2418648-95-8)

The compound (9H-fluoren-9-yl)methyl N-{3-iodo-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate, with the CAS number 2418648-95-8, is a specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a unique combination of structural motifs, including a fluorenylmethyl group, an iodo-substituted aromatic ring, and a piperazine moiety, making it a versatile intermediate for drug discovery and development. Its complex structure and functional groups contribute to its potential applications in targeting specific biological pathways.

In recent years, the demand for highly functionalized carbamates and piperazine derivatives has surged, driven by their utility in designing novel therapeutics. The CAS 2418648-95-8 compound aligns with this trend, as its iodo and piperazine components are frequently explored in the context of kinase inhibitors and GPCR modulators. Researchers are particularly interested in how such compounds can be optimized for improved bioavailability and target selectivity, addressing common challenges in modern drug development.

One of the key advantages of (9H-fluoren-9-yl)methyl N-{3-iodo-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group is widely used in peptide chemistry, and its presence in this compound suggests potential applications in peptide-based drug design. This aligns with the growing interest in biologics and peptide therapeutics, which are increasingly prominent in treating diseases like cancer and metabolic disorders.

From a synthetic chemistry perspective, the iodo substituent in CAS 2418648-95-8 offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. This reactivity is highly valued in the construction of diverse chemical libraries for high-throughput screening. Additionally, the piperazine ring enhances the compound's solubility and binding affinity, traits that are critical for lead optimization in drug discovery programs.

The compound's relevance extends to neuropharmacology and oncology research, where piperazine-containing scaffolds are often investigated for their ability to modulate neurotransmitter receptors or inhibit tumor growth pathways. Given the rising prevalence of neurodegenerative diseases and precision medicine approaches, CAS 2418648-95-8 represents a valuable tool for exploring new therapeutic strategies. Its structural features also make it a candidate for proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development.

In summary, (9H-fluoren-9-yl)methyl N-{3-iodo-2,6-dimethyl-5-(piperazin-1-yl)methylphenyl}carbamate (CAS 2418648-95-8) is a multifaceted compound with broad applicability in pharmaceutical research. Its combination of Fmoc protection, iodo functionality, and piperazine integration positions it as a promising candidate for advancing drug discovery and chemical biology. As the scientific community continues to explore innovative treatments, compounds like this will play a pivotal role in shaping the future of medicine.